Cas no 50987-90-1 (Benzene, 1,4-dichloro-2,5-bis(chloromethyl)-)

Benzene, 1,4-dichloro-2,5-bis(chloromethyl)- structure
50987-90-1 structure
Product Name:Benzene, 1,4-dichloro-2,5-bis(chloromethyl)-
CAS No:50987-90-1
MF:C8H6Cl4
MW:243.94523859024
CID:363662
PubChem ID:818033
Update Time:2025-04-19

Benzene, 1,4-dichloro-2,5-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dichloro-2,5-bis(chloromethyl)-
    • 1,4-dichloro-2,5-bis(chloromethyl)benzene
    • 1,4-Dichlor-2,5-bis-chlormethyl-benzol
    • 1,4-dichloro-2,5-bis-chloromethyl-benzene
    • 1,4-dichloromethyl-2,5-dichlorobenzene
    • 2,5-dichloro-1,4-bis-chloro-methylbenzene
    • SCHEMBL7597819
    • AKOS005067466
    • DTXSID90355894
    • MBAWENWZCTWAPT-UHFFFAOYSA-N
    • 50987-90-1
    • 1,4-Dichloromethyl-2, 5-dichlorobenzene
    • 1,4-Dichloro-2,5-di(chloromethyl)benzene
    • Inchi: 1S/C8H6Cl4/c9-3-5-1-7(11)6(4-10)2-8(5)12/h1-2H,3-4H2
    • InChI Key: MBAWENWZCTWAPT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(CCl)C(=CC=1CCl)Cl

Computed Properties

  • Exact Mass: 241.92200
  • Monoisotopic Mass: 241.922361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.47100

Benzene, 1,4-dichloro-2,5-bis(chloromethyl)- Production Method

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